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Compound of Interest

Compound Name: Hex-4-enal

Cat. No.: B14097190

Get Quote

This guide provides critical safety protocols for laboratory personnel, researchers, and drug

development professionals handling (Z)-Hex-4-enal. Adherence to these guidelines is essential

for ensuring personal safety and proper disposal of hazardous materials. (Z)-Hex-4-enal is a

flammable liquid and vapor that can cause skin and eye irritation.[1] It is also a volatile organic

compound (VOC) with a pungent odor, necessitating handling in a well-ventilated area.[1][2]

Hazard Identification and Classification
(Z)-Hex-4-enal is classified as a hazardous substance. The primary hazards are summarized

below:

Flammable Liquid and Vapor: H226[3][4]

Causes skin irritation: H315

Causes serious eye irritation: H319

Toxic to aquatic life: H401
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Always consult the Safety Data Sheet (SDS) for the most detailed hazard information before

handling.[5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the specific PPE required for

the scale and nature of the work.[1] The following provides guidance on selecting appropriate

protection.

Hand Protection

Since specific breakthrough time and permeation rate data for (Z)-Hex-4-enal are not readily

available, glove selection should be based on recommendations for the aldehyde chemical

class.[1] Butyl rubber gloves are generally recommended for handling aldehydes.[1] Nitrile

gloves may offer short-term splash protection but have variable resistance.[1]

Glove Material
Recommendation for
Aldehydes

Considerations

Butyl Rubber Excellent

Recommended for prolonged

contact. Offers good resistance

to a wide variety of chemicals,

including aldehydes.[1]

Nitrile Rubber Fair to Good (Short-term)

Suitable for incidental splash

protection. Resistance can

vary significantly.[1]

Neoprene Fair

May provide limited protection.

Consult manufacturer's data.

[1]

Latex Poor to Good

Resistance varies greatly. Not

generally recommended

without specific compatibility

data.[1]

Respiratory Protection
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As a volatile organic compound, respiratory protection is crucial, especially when handling

outside of a certified chemical fume hood or in poorly ventilated areas.[1]

Protection Level Respirator Type When to Use

Low Vapor Concentrations

Air-Purifying Respirator (APR)

- Full Facepiece with Organic

Vapor (OV) Cartridge

For concentrations up to 50

times the Permissible

Exposure Limit (PEL) and

when eye protection is also

required.[1]

Higher Vapor Concentrations

Powered Air-Purifying

Respirator (PAPR) - Full

Facepiece with OV Cartridge

and HEPA filter

Offers a high level of

respiratory protection for

situations with high vapor

concentrations.[1]

Unknown/High Concentrations Supplied-Air Respirator (SAR)

For very high concentrations,

oxygen-deficient

environments, or when the

contaminant concentration is

unknown.[1]

Eye and Body Protection

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a higher risk of splashing.[1]

Protective Clothing: A laboratory coat is the minimum requirement. For larger quantities or

tasks with a high splash potential, chemically resistant aprons or coveralls should be used.[1]

Footwear: Closed-toe shoes are mandatory in any laboratory setting.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.
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Gather all necessary PPE as determined by your risk assessment.

Have an emergency plan in place, including the location of eyewash stations and safety

showers.

Ensure proper fire extinguishing media (water spray, alcohol-resistant foam, dry chemical,

or carbon dioxide) is accessible.[3]

Handling:

Always handle (Z)-Hex-4-enal within a chemical fume hood to minimize inhalation

exposure.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

Use non-sparking tools.[1][3]

Avoid contact with skin and eyes.[1]

Keep the container tightly closed when not in use.[3]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Keep away from sources of ignition such as heat, sparks, and open flames.[3]

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.[1]

Waste Segregation and Collection

Unused/Surplus (Z)-Hex-4-enal: Dispose of as hazardous waste. Do not pour down the

drain.[5]
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Contaminated Materials: Absorb spills with an inert material (e.g., vermiculite, sand) and

place in a sealed, labeled container for disposal.[1]

Contaminated PPE: Used gloves, lab coats, and other contaminated solid materials should

be disposed of as solid chemical waste in a designated, labeled container for hazardous

waste pickup.[1]

Spill Management

Evacuate: Immediately evacuate the area in case of a spill.[1]

Control Ignition Sources: Remove all sources of ignition.[1]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Use an inert absorbent material to contain the spill.[1]

Collect: Place the absorbed material into a sealed, properly labeled container for hazardous

waste disposal.[1]

Quantitative Data
Property Value

Molecular Formula C₆H₁₀O

Molecular Weight 98.14 g/mol

Appearance Colorless liquid[4]

Boiling Point 125.0 to 129.0 °C @ 760.00 mm Hg[4]

Density 0.958-0.971 g/cm³[4]

Flash Point 17.8 °C (64.0 °F)[6]

Solubility
Slightly soluble in water; soluble in ethanol and

most fixed oils[4]

Experimental Workflow
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Safe Handling Workflow for Hex-4-enal

1. Preparation Phase

2. Handling Phase

3. Storage 4. Disposal Phase

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood
Functionality

Prepare Spill Kit

Handle Hex-4-enal
in Fume Hood

Ground and Bond
Equipment

Use Non-Sparking
Tools

Store in Cool, Dry,
Well-Ventilated Area Segregate Chemical Waste

Dispose of Contaminated
PPE as Hazardous Waste

Label Waste Containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of Hex-4-enal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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